Cas no 1805422-89-2 (Methyl 2-(difluoromethyl)-6-iodo-4-nitropyridine-3-acetate)

• Product Name: Methyl 2-(difluoromethyl)-6-iodo-4-nitropyridine-3-acetate
• CAS No: 1805422-89-2
• MF: C₉H₇F₂IN₂O₄
• MW: 372.064161539078
• CID: 4892848
• Update Time: 2025-06-08

Methyl 2-(difluoromethyl)-6-iodo-4-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-6-iodo-4-nitropyridine-3-acetate

• Inchi： 1S/C9H7F2IN2O4/c1-18-7(15)2-4-5(14(16)17)3-6(12)13-8(4)9(10)11/h3,9H,2H2,1H3
• InChI Key： CTEMZZOLEQHSNR-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(C(F)F)=N1)CC(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 1.8
• Topological Polar Surface Area: 85

Additional information on Methyl 2-(difluoromethyl)-6-iodo-4-nitropyridine-3-acetate

Methyl 2-(difluoromethyl)-6-iodo-4-nitropyridine-3-acetate (CAS No. 1805422-89-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(difluoromethyl)-6-iodo-4-nitropyridine-3-acetate, identified by its CAS number 1805422-89-2, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its intricate molecular structure, has garnered significant attention due to its utility in the development of novel therapeutic agents. The presence of multiple functional groups, including a difluoromethyl moiety, an iodo substituent, and a nitro group, makes it a versatile building block for synthetic chemists.

The difluoromethyl group is particularly noteworthy, as it is frequently employed in medicinal chemistry to enhance metabolic stability and binding affinity. In recent years, the incorporation of difluoromethyl groups into drug candidates has been associated with improved pharmacokinetic properties, making this compound an attractive choice for researchers aiming to develop next-generation pharmaceuticals.

The iodo substituent on the pyridine ring further enhances the synthetic utility of Methyl 2-(difluoromethyl)-6-iodo-4-nitropyridine-3-acetate. Iodine atoms are well-known for their reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures. These reactions allow for the introduction of diverse functional groups at specific positions within the molecule, enabling the synthesis of structurally diverse libraries of compounds.

The nitro group present in the compound also plays a crucial role in its synthetic applications. Nitro groups can be reduced to amines, which are fundamental structural motifs in many bioactive molecules. Additionally, nitro groups can undergo electrophilic aromatic substitution reactions, providing a means to introduce additional functionalities into the pyridine core.

In the context of contemporary pharmaceutical research, Methyl 2-(difluoromethyl)-6-iodo-4-nitropyridine-3-acetate has been utilized in the synthesis of various pharmacologically active compounds. For instance, recent studies have demonstrated its application in the development of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The ability to modify the pyridine ring through cross-coupling reactions and subsequent functionalization allows for the creation of highly specific inhibitors with improved therapeutic profiles.

The compound's versatility extends to its role in the synthesis of antiviral agents. The presence of both electron-withdrawing and electron-donating groups on the pyridine ring can influence electronic properties, making it an ideal scaffold for designing molecules that interact with viral enzymes. Such interactions are essential for inhibiting viral replication and treating infections caused by a wide range of viruses.